Cas no 35457-02-4 (2-(Methoxymethyl)cyclopentanone)

• Product Name: 2-(Methoxymethyl)cyclopentanone
• CAS No: 35457-02-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 2941438
• Update Time: 2025-07-23

2-(Methoxymethyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxymethyl)cyclopentanone
• 2-(Methoxymethyl)cyclopentan-1-one
• Cyclopentanone, 2-(methoxymethyl)-

• Inchi： 1S/C7H12O2/c1-9-5-6-3-2-4-7(6)8/h6H,2-5H2,1H3
• InChI Key： FKCLMQUCTCXGAI-UHFFFAOYSA-N
• SMILES： O(C)CC1C(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Methoxymethyl)cyclopentanone

Introduction to 2-(Methoxymethyl)cyclopentanone (CAS No. 35457-02-4)

2-(Methoxymethyl)cyclopentanone, identified by the Chemical Abstracts Service Number (CAS No.) 35457-02-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclic ketone derivative has garnered attention due to its versatile applications in synthetic chemistry, particularly in the development of novel pharmaceutical intermediates and fine chemicals. The unique structural features of 2-(Methoxymethyl)cyclopentanone, including its cyclopentane ring and methoxymethyl functional group, make it a valuable building block for various chemical transformations.

The compound’s molecular structure, characterized by a five-membered cyclopentane ring substituted with a ketone group and a methoxymethyl (CH₃OCH₂-) moiety, imparts distinct reactivity that is exploited in multiple synthetic pathways. In recent years, 2-(Methoxymethyl)cyclopentanone has been extensively studied for its role in constructing complex molecular architectures, particularly in the synthesis of heterocyclic compounds and biologically active molecules. Its ability to undergo nucleophilic addition reactions makes it a preferred intermediate in the preparation of pharmacologically relevant compounds.

Recent advancements in medicinal chemistry have highlighted the utility of 2-(Methoxymethyl)cyclopentanone in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with potential applications in treating neurological disorders, inflammation, and infectious diseases. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, demonstrating promising results in preclinical studies. The methoxymethyl group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of diverse analogs with tailored biological activities.

The synthetic methodologies involving 2-(Methoxymethyl)cyclopentanone have seen significant improvements, driven by the demand for more efficient and sustainable chemical processes. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance the yield and selectivity of reactions involving this compound. These innovations not only streamline the synthesis but also reduce waste, aligning with the principles of green chemistry. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce new functional groups at specific positions on the cyclopentane ring, facilitating the construction of complex drug candidates.

In addition to its pharmaceutical applications, 2-(Methoxymethyl)cyclopentanone has found utility in materials science and agrochemical research. Its structural motif is incorporated into polymers and coatings to impart specific properties such as flexibility and resistance to environmental degradation. In agrochemistry, derivatives of this compound have been explored as potential bioactive agents with herbicidal or pesticidal effects. The ability to modify its molecular structure allows chemists to fine-tune its properties for diverse industrial applications.

The future prospects of 2-(Methoxymethyl)cyclopentanone are promising, with ongoing research focusing on expanding its synthetic potential and exploring new therapeutic avenues. Collaborative efforts between academia and industry are driving innovation in this field, leading to the discovery of novel derivatives with enhanced efficacy and reduced side effects. As computational chemistry plays an increasingly pivotal role in drug design, virtual screening methods are being employed to identify new applications for this compound based on its known biological activities.

Overall, 2-(Methoxymethyl)cyclopentanone (CAS No. 35457-02-4) stands as a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for chemists working on complex molecular constructions. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and developing innovative solutions across multiple disciplines is undeniable.